Cas no 84110-34-9 ((1S,2S,6R,8S)-4-isobutyl-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.0²⁶]decane)

(1S,2S,6R,8S)-4-isobutyl-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.0²⁶]decane structure

84110-34-9 structure

Product Name:(1S,2S,6R,8S)-4-isobutyl-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.0²⁶]decane

CAS No:84110-34-9

MF:C₁₄H₂₅BO₂

MW:236.158104658127

MDL:MFCD09837626

CID:707061

Update Time:2025-08-03

(1S,2S,6R,8S)-4-isobutyl-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.0²⁶]decane Chemical and Physical Properties

Names and Identifiers

- (3aS,4S,6S,7aR)-2-Isobutyl-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborole
- 2-(2-methylpropyl)-(3aS,4S,6S,7aR)-hexahydro-3a,5,5-trimethyl-4,6-methano-1,3,2-benzodioxaborole
- 2-Methylpropaneboronic acid (1S,2S,3R,5S)-(+)-2,3-pinanediol ester
- 4,6-Methano-1,3,2-benzodioxaborole,hexahydro-3a,5,5-trimethyl-2-(2-methylpropyl)-, (3aS,4S,6S,7aR)-
- Bortezomib Impurity 34
- (1S,2S,6R,8S)-4-isobutyl-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.0²⁶]decane
- (3aS,4S,6S,7aR)-Hexahydro-3a,5,5-trimethyl-2-(2-methylpropyl)-4,6-methano-1,3,2-benzodioxaborole (ACI)
- 4,6-Methano-1,3,2-benzodioxaborole, hexahydro-3a,5,5-trimethyl-2-(2-methylpropyl)-, [3aS-(3aα,4β,6β,7aα)]- (ZCI)
- (+)-Pinanediol 2-methylpropyl-1-boronate
- MDL： MFCD09837626
- Inchi： 1S/C14H25BO2/c1-9(2)8-15-16-12-7-10-6-11(13(10,3)4)14(12,5)17-15/h9-12H,6-8H2,1-5H3/t10-,11-,12+,14-/m0/s1
- InChI Key： QGWQMLAZUPRXGK-FMSGJZPZSA-N
- SMILES： C[C@@]12OB(CC(C)C)O[C@@H]1C[C@@H]1C[C@H]2C1(C)C

Computed Properties

Exact Mass: 236.19500
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 2

Experimental Properties

Density: 0.97±0.1 g/cm3 (20 ºC 760 Torr),
Boiling Point: 272.3±9.0 ºC (760 Torr),
Flash Point: 118.5±18.7 ºC,
PSA: 18.46000
LogP: 3.37070

(1S,2S,6R,8S)-4-isobutyl-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.0²⁶]decane Security Information

Signal Word：Warning
Hazard Statement： H315; H319; H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Store at room temperature

(1S,2S,6R,8S)-4-isobutyl-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.0²⁶]decane Customs Data

HS CODE：2931900090
Customs Data：

China Customs Code:
2931900090

Overview:

2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

Summary:

2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

(1S,2S,6R,8S)-4-isobutyl-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.0²⁶]decane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	211603-1g	3aS,4S,6S,7aR)-2-Isobutyl-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborole	84110-34-9	95%	1g	￡32.00	2022-03-01
Fluorochem	211603-5g	3aS,4S,6S,7aR)-2-Isobutyl-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborole	84110-34-9	95%	5g	￡95.00	2022-03-01
Fluorochem	211603-10g	3aS,4S,6S,7aR)-2-Isobutyl-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborole	84110-34-9	95%	10g	￡157.00	2022-03-01
Fluorochem	211603-25g	3aS,4S,6S,7aR)-2-Isobutyl-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborole	84110-34-9	95%	25g	￡280.00	2022-03-01
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBEB0845-1 G	(1S,2S,6R,8S)-4-isobutyl-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.0²⁶]decane	84110-34-9	95%	1g	¥ 376.00	2021-05-07
TRC	M220423-50mg	2-Methylpropaneboronic Acid (1S,2S,3R,5S)-(+)-2,3-Pinanediol Ester	84110-34-9		50mg	$ 50.00	2022-06-04
TRC	M220423-100mg	2-Methylpropaneboronic Acid (1S,2S,3R,5S)-(+)-2,3-Pinanediol Ester	84110-34-9		100mg	$87.00	2023-05-18
TRC	M220423-500mg	2-Methylpropaneboronic Acid (1S,2S,3R,5S)-(+)-2,3-Pinanediol Ester	84110-34-9		500mg	$98.00	2023-05-18
AK Scientific	AMTB1065-1g	2-Methylpropaneboronic acid(1S,2S,3R,5S)-(+)-2,3-pinanediol ester	84110-34-9	97%	1g	$38	2025-02-18
AK Scientific	AMTB1065-5g	2-Methylpropaneboronic acid(1S,2S,3R,5S)-(+)-2,3-pinanediol ester	84110-34-9	97%	5g	$114	2025-02-18

(1S,2S,6R,8S)-4-isobutyl-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.0²⁶]decane Production Method

Production Method 1

18680-27-8

84110-40-7

84110-34-9

Reaction Conditions

1.1 Solvents: Diethyl ether ; 23 h, rt

Reference

Amorphous [(1R)-3-methyl-1-[[(2S)-1-oxo-3-phenyl-2-[(pyrazinylcarbonyl)amino]propyl]amino]butyl]boronic acid

Anonymous, IP.com Journal, 2009, 9,

Production Method 2

18680-27-8

84110-40-7

84110-34-9

Reaction Conditions

1.1 Solvents: Diethyl ether ; 4 h, rt

Reference

Potent and selective peptidyl boronic acid inhibitors of the serine protease prostate-specific antigen

LeBeau, Aaron M.; Singh, Pratap; Isaacs, John T.; Denmeade, Samuel R., Chemistry & Biology (Cambridge, 2008, 15(7), 665-674

Production Method 3

18680-27-8

84110-40-7

84110-34-9

Reaction Conditions

1.1 Reagents: Sodium sulfate Solvents: Diethyl ether

Reference

Further characterization of a putative serine protease contributing to the γ-secretase cleavage of β-amyloid precursor protein

Peuchmaur, Marine; Lacour, Marie-Agnes; Sevalle, Jean; Lisowski, Vincent; Touati-Jallabe, Youness; et al, Bioorganic & Medicinal Chemistry, 2013, 21(4), 1018-1029

Production Method 4

18680-27-8

84110-40-7

84110-34-9

Reaction Conditions

1.1 Solvents: Hexane ; 5 h, reflux; reflux → rt

Reference

Synthesis of (S)-(+)-pinanediol-1-chloro-3-methylbutyl-1-boronate

Fu, Xuejiao; Yuan, Shenfeng; Chen, Zhirong; Yin, Hong, Jingxi Huagong, 2011, 28(12), 1233-1235

Production Method 5

18680-27-8

84110-40-7

84110-34-9

Reaction Conditions

1.1 Solvents: Diethyl ether ; 7 h, 25 °C

Reference

Design, synthesis and docking studies of novel dipeptidyl boronic acid proteasome inhibitors constructed from αα- and αβ-amino acids

Shi, Jingmiao ; Lei, Meng; Wu, Wenkui; Feng, Huayun; Wang, Jia; et al, Bioorganic & Medicinal Chemistry Letters, 2016, 26(8), 1958-1962

Production Method 6

18680-27-8

84110-40-7

84110-34-9

Reaction Conditions

1.1 Solvents: Diethyl ether ; rt

Reference

Synthesis and biological evaluation of boron peptide analogues of Belactosin C as proteasome inhibitors

Nakamura, Hiroyuki; Watanabe, Mizuyoshi; Ban, Hyun Seung; Nabeyama, Wataru; Asai, Akira, Bioorganic & Medicinal Chemistry Letters, 2009, 19(12), 3220-3224

Production Method 7

18680-27-8

84110-40-7

84110-34-9

Reaction Conditions

1.1 Solvents: Diethyl ether ; 24 h, rt

Reference

Proteasome Inhibitors with Photocontrolled Activity

Hansen, Mickel J.; Velema, Willem A.; de Bruin, Gerjan; Overkleeft, Herman S.; Szymanski, Wiktor; et al, ChemBioChem, 2014, 15(14), 2053-2057

Production Method 8

18680-27-8

84110-40-7

84110-34-9

Reaction Conditions

1.1 Reagents: Sulfuric acid magnesium salt (1:1) Solvents: Diethyl ether ; overnight, rt

Reference

Expanding the scope of PNA-encoded libraries: divergent synthesis of libraries targeting cysteine, serine and metallo-proteases as well as tyrosine phosphatases

Debaene, Francois; Da Silva, Julien A.; Pianowski, Zbigniew; Duran, Fernando J.; Winssinger, Nicolas, Tetrahedron, 2007, 63(28), 6577-6586

(1S,2S,6R,8S)-4-isobutyl-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.0²⁶]decane Raw materials

(1S,2S,6R,8S)-4-isobutyl-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.0²⁶]decane Preparation Products

(1S,2S,6R,8S)-4-isobutyl-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.0²⁶]decane (84110-34-9)

(1S,2S,6R,8S)-4-isobutyl-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.0²⁶]decane Related Literature

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84110-34-9 ((1S,2S,6R,8S)-4-isobutyl-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.0²⁶]decane) Related Products

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Cas no 84110-34-9 ((1S,2S,6R,8S)-4-isobutyl-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.0²⁶]decane)

(1S,2S,6R,8S)-4-isobutyl-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.0²⁶]decane Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

(1S,2S,6R,8S)-4-isobutyl-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.0²⁶]decane Security Information

(1S,2S,6R,8S)-4-isobutyl-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.0²⁶]decane Customs Data

China Customs Code:

Overview:

Summary:

(1S,2S,6R,8S)-4-isobutyl-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.0²⁶]decane Pricemore >>

(1S,2S,6R,8S)-4-isobutyl-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.0²⁶]decane Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Production Method 6

Production Method 7

Production Method 8

(1S,2S,6R,8S)-4-isobutyl-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.0²⁶]decane Raw materials

(1S,2S,6R,8S)-4-isobutyl-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.0²⁶]decane Preparation Products

(1S,2S,6R,8S)-4-isobutyl-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.0²⁶]decane Related Literature

Related Categories

84110-34-9 ((1S,2S,6R,8S)-4-isobutyl-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.0²⁶]decane) Related Products